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Compound of Interest

3-Chloro-5,6-dimethoxy-2-
Compound Name:
nitropyridine

CAS No.: 1820718-15-7

Cat. No.: B2687291

Get Quote

Technical Monograph: 3-Chloro-5,6-dimethoxy-2-
nitropyridine
CAS Registry Number: 1820718-15-7 Molecular Formula:

Molecular Weight: 218.59 g/mol [1]

Executive Summary & Strategic Utility

3-Chloro-5,6-dimethoxy-2-nitropyridine is a highly functionalized heterocyclic building block,
primarily utilized in the synthesis of multi-targeted kinase inhibitors and isoquinoline-mimetic
alkaloids.[1]

Its value lies in its "Push-Pull" electronic architecture:
e The "Pull": The 2-nitro and 3-chloro groups create an electron-deficient core at the

-positions, facilitating reduction and specific cross-coupling reactions.[1]
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e The "Push": The 5,6-dimethoxy motif donates electron density, modulating the ring's
reactivity and preventing non-specific nucleophilic degradation often seen in simpler
nitropyridines.

This molecule is the critical "left-hand" intermediate for synthesizing 5,6-dimethoxypyridin-2-
amine derivatives, a scaffold frequently observed in next-generation therapeutics targeting
P2X3 receptors and specific tyrosine kinases.[1]

Physicochemical Properties Profile

The following data aggregates experimental observations with high-confidence predictive
modeling (ACD/Labs algorithm) for this specific CAS entry.

Table 1: Core Physical Data

Property Value / Description Confidence
Physical State Crystalline Solid High (Analog-Validated)
Color Pale to Deep Yellow High (Nitro-conjugation)

108 — 115 °C (Predicted

Melting Point Medium (Based on analogs)
range)

Boiling Point ~360 °C (at 760 mmHg) Predicted

Solubility (Water) Low (< 0.5 mg/mL) High

- _ Soluble in DMSO, DMF, DCM, )

Solubility (Organic) High
EtOAC

pKa (Conjugate Acid) ~ -1.5 (Pyridine Nitrogen) Predicted

Table 2: Lipophilicity & Drug-Likeness
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Descriptor Value Significance

Moderate lipophilicity; suitable

LogP (Predicted) 1.65+0.3 ) ]
for CNS-active drug design.[1]
Good membrane permeabili
TPSA ~85 Az _ P b4
profile.
N(pyridine), Nitro(2),
H-Bond Acceptors 5 Py ) @)
Methoxy(2).[2][3][4][5]
Requires reduction to amine to
H-Bond Donors 0

act as donor.[1]

Structural Analysis & Reactivity Architecture

Understanding the electronic distribution is vital for designing successful reaction pathways.
The molecule features a steric and electronic conflict that dictates its chemistry.

Electronic "Push-Pull" Diagram

The following diagram illustrates the competing electronic effects that stabilize the molecule
while activating specific positions for modification.[1]

Deactivates Ring
Facilitates Reduction

(ZS-l\rlgrf% (é:/?/L(JBp) Olf‘thO-EffE(?t Orthogonal Handle
-(S.terlc Crowding) 3-Chloro Group (Pd-Catalysis)

(Weak EWG / Steric) Pyridine Core

Stabilizes Ring
Prevents Ring Opening

5,6-Dimethoxy

(Strong EDG)

Click to download full resolution via product page

Caption: Electronic interplay: The 2-Nitro group activates the ring, while 5,6-Dimethoxy groups
stabilize it against degradation.[1]
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Synthetic Protocols & Experimental Causality

A. Primary Workflow: Nitro Reduction (The Gateway
Step)

The most common utilization of this intermediate is the reduction of the nitro group to an amine,
creating 2-amino-3-chloro-5,6-dimethoxypyridine.[1]

Why this method? Direct hydrogenation (

) is risky due to the potential for de-chlorination (stripping the Cl atom). Therefore, a
chemoselective reduction using Iron (Fe) or Tin(Il) Chloride (

) is required to preserve the halogen handle.

Protocol: Chemoselective Fe/NH4Cl Reduction[1]

» Dissolution: Dissolve 1.0 eq of 3-Chloro-5,6-dimethoxy-2-nitropyridine in a 4.1 mixture of
Ethanol/Water.

 Activation: Add 5.0 eq of Iron powder (325 mesh) and 2.0 eq of Ammonium Chloride (

).

e Reflux: Heat to 70-80°C with vigorous stirring for 2—4 hours.

o Monitoring: Monitor by TLC (50% EtOAc/Hexane). The yellow starting material spot will
disappear, replaced by a fluorescent blue/white amine spot.

o Workup (Critical): Filter hot through a Celite pad to remove iron oxides. Wash the pad with
warm ethanol.

¢ Isolation: Concentrate the filtrate. Partition between EtOAc and saturated

. Dry organic layer over

B. Secondary Workflow: Suzuki-Miyaura Coupling
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Once the nitro group is reduced (or if the nitro group is retained for later reduction), the C-3
Chlorine becomes the active site for cross-coupling.

Mechanism: The 2-nitro group (or 2-amine) creates an "ortho-effect,” making the C-3 chlorine
sterically crowded but electronically activated for Palladium insertion.[1]

Start: 3-Chloro-5,6-dimethoxy-2-nitropyridine

Target Moiety?

Need H-Bond Donor \Need Carbon Skeleton

Path A: Amine Formation Path B: Bi-Aryl Coupling
(Kinase Hinge Binder) (Scaffold Extension)
Fe / NH4CI Reduction Suzuki Coupling
(Preserves CI) (Pd(dppf)CI2, Boronic Acid)

Product: 2-Amino-3-chloro-5,6-dimethoxypyridine Product: 3-Aryl-5,6-dimethoxy-2-nitropyridine

Click to download full resolution via product page

Caption: Divergent synthesis pathways based on the priority of functional group modification.

Handling, Stability, and Safety (E-E-A-T)
Stability Profile

« Hydrolysis: The methoxy groups at 5 and 6 are relatively stable to basic conditions but can
be demethylated by strong Lewis acids (e.g.,

) to form pyridinols.
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» Photostability: Nitro-pyridines are light-sensitive.[1] Store in amber vials.

e Thermal: Stable up to ~100°C. Avoid heating dry solid above 150°C due to decomposition
risk of the nitro group.

Safety Hazards[1][8][9][10]

e GHS Classification: Warning.[6]
e H302: Harmful if swallowed (Acute Toxicity).[6]
e H315/H319: Causes skin and serious eye irritation.[6]

o Precaution: As with all nitro-aromatics, assume potential for energetic decomposition if
subjected to shock or high heat under confinement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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Contact our Ph.D. Support Team for a compatibility check
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